molecular formula C17H16OS2 B8506871 4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]phenol CAS No. 89863-89-8

4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]phenol

Cat. No. B8506871
CAS RN: 89863-89-8
M. Wt: 300.4 g/mol
InChI Key: UVFLVHIYBQVSRP-UHFFFAOYSA-N
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Description

4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]phenol is a useful research compound. Its molecular formula is C17H16OS2 and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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properties

CAS RN

89863-89-8

Product Name

4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]phenol

Molecular Formula

C17H16OS2

Molecular Weight

300.4 g/mol

IUPAC Name

4-[1,3-dithian-2-ylidene(phenyl)methyl]phenol

InChI

InChI=1S/C17H16OS2/c18-15-9-7-14(8-10-15)16(13-5-2-1-3-6-13)17-19-11-4-12-20-17/h1-3,5-10,18H,4,11-12H2

InChI Key

UVFLVHIYBQVSRP-UHFFFAOYSA-N

Canonical SMILES

C1CSC(=C(C2=CC=CC=C2)C3=CC=C(C=C3)O)SC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-trimethylsilyl-1,3-dithiane (29.1 g) in dry tetrahydrofuran (600 ml) is added at -65° a 1.4M solution of n-butyllithium in hexane (108 ml). The reaction mixture is progressively warmed to 0° during 4 hours and cooled to -65°. A further 1.4M solution of n-butyllithium in hexane (108 ml) and a solution of 4-hydroxybenzophenone (30.0 g) in dry tetrahydrofuran (180 ml) are added, the temperature being maintained under -60°. The reaction mixture is progressively warmed to room temperature overnight. The suspension is slowly poured into water (2 l) and acidified to pH 2 with hydrochloric acid (32%). The compound is immediately extracted with ethyl acetate (4×500 ml). The combined organic solutions are washed with water (3×250 ml) and dried over magnesium sulphate. The solvent is evaporated in vacuo. The residue is washed with hexane (3×50 ml) and then recrystallized from carbon teytrachloride. The product is dried in vacuo to constant weight to give (1,3-dithian-2-ylidene)-(4-hydroxyphenyl)-phenylmethane, m.p. 135°-137°.
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Synthesis routes and methods II

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